Cas no 1184146-34-6 (1-(3-chloroprop-1-yn-1-yl)-4-(2-phenylethoxy)benzene)

• Product Name: 1-(3-chloroprop-1-yn-1-yl)-4-(2-phenylethoxy)benzene
• CAS No: 1184146-34-6
• MF: C₁₇H₁₅ClO
• MW: 270.753403902054
• CID: 4575972
• PubChem ID: 60801143
• Update Time: 2025-08-01

1-(3-chloroprop-1-yn-1-yl)-4-(2-phenylethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroprop-1-yn-1-yl)-4-phenethoxybenzene
• 1-(3-chloroprop-1-yn-1-yl)-4-(2-phenylethoxy)benzene

• Inchi： 1S/C17H15ClO/c18-13-4-7-16-8-10-17(11-9-16)19-14-12-15-5-2-1-3-6-15/h1-3,5-6,8-11H,12-14H2
• InChI Key： BBEHVAKVPLAMQW-UHFFFAOYSA-N
• SMILES： C1(C#CCCl)=CC=C(OCCC2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-(3-chloroprop-1-yn-1-yl)-4-(2-phenylethoxy)benzene

Research Briefing on 1-(3-chloroprop-1-yn-1-yl)-4-(2-phenylethoxy)benzene (CAS: 1184146-34-6)

1-(3-chloroprop-1-yn-1-yl)-4-(2-phenylethoxy)benzene (CAS: 1184146-34-6) is a synthetic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This briefing provides an overview of the latest research findings, focusing on its synthesis, mechanism of action, and biological activities.

The compound belongs to a class of aryl ether derivatives, characterized by the presence of a chloropropynyl group and a phenylethoxybenzene moiety. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Its structural features suggest potential interactions with various biological targets, making it a subject of interest in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's utility as a building block for novel small-molecule inhibitors targeting protein kinases involved in cancer progression. The study demonstrated that derivatives of 1-(3-chloroprop-1-yn-1-yl)-4-(2-phenylethoxy)benzene exhibited moderate inhibitory activity against specific kinase isoforms, with IC50 values in the micromolar range. These findings underscore its potential as a scaffold for further optimization.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's anti-inflammatory properties. The researchers synthesized a series of analogs and evaluated their effects on pro-inflammatory cytokine production in vitro. Preliminary results indicated that certain derivatives could significantly reduce TNF-α and IL-6 levels, suggesting a promising avenue for developing new anti-inflammatory therapeutics.

From a synthetic chemistry perspective, advancements in the efficient preparation of 1-(3-chloroprop-1-yn-1-yl)-4-(2-phenylethoxy)benzene have been reported. A 2022 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which could facilitate its broader application in medicinal chemistry campaigns.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacological profile. Current research gaps include a need for more comprehensive in vivo studies to assess its pharmacokinetics and toxicity. Additionally, the exact molecular targets and mechanisms underlying its observed bioactivities require further investigation.

In conclusion, 1-(3-chloroprop-1-yn-1-yl)-4-(2-phenylethoxy)benzene represents a versatile chemical entity with multiple potential applications in drug discovery. Ongoing research efforts are expected to further clarify its therapeutic potential and optimize its properties for clinical translation. Researchers working with this compound should pay close attention to emerging studies that may reveal new applications or synthetic methodologies.